Cas no 1247535-21-2 (1-(2,3-Dimethylphenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(2,3-Dimethylphenyl)-1-cyclopropyl ethanol
• CAS No: 1247535-21-2
• Molecular Formula: C₁₃H₁₈O
• Molecular Weight: 190.281424045563
• MDL: MFCD16794558
• CID: 5187302

1-(2,3-Dimethylphenyl)-1-cyclopropyl ethanol Properties

Names and Identifiers

• 1-(2,3-Dimethylphenyl)-1-cyclopropyl ethanol
• 1-cyclopropyl-1-(2,3-dimethylphenyl)ethan-1-ol
• 1-cyclopropyl-1-(2,3-dimethylphenyl)ethanol

• MDL： MFCD16794558
• InChIKey： GPNQUEXZANRSBI-UHFFFAOYSA-N
• Inchi： 1S/C13H18O/c1-9-5-4-6-12(10(9)2)13(3,14)11-7-8-11/h4-6,11,14H,7-8H2,1-3H3
• SMILES： OC(C)(C1C=CC=C(C)C=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 14
• Complexity: 209
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes